Cas no 2765271-76-7 (4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine)

• Product Name: 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine
• CAS No: 2765271-76-7
• MF: C₈H₇BrFN₃
• MW: 244.063683748245
• CID: 6795588
• PubChem ID: 162760384
• Update Time: 2025-05-27

4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine
• DB-412402
• 2765271-76-7

• Inchi： 1S/C8H7BrFN3/c1-3-5-6(9)7(10)4(2)11-8(5)13-12-3/h1-2H3,(H,11,12,13)
• InChI Key： FWKCEYXSOZJSPH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC2C1=C(C)NN=2)F

Computed Properties

• Exact Mass: 242.98074g/mol
• Monoisotopic Mass: 242.98074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine

Research Briefing on 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine (CAS: 2765271-76-7)

The compound 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine (CAS: 2765271-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the unique structural features of this compound, which contribute to its potential as a versatile building block in medicinal chemistry. The presence of both bromo and fluoro substituents at the 4 and 5 positions, respectively, along with the dimethyl groups at the 3 and 6 positions, provides multiple sites for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine as a precursor for the synthesis of selective JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative neoplasms, with IC50 values in the low nanomolar range. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the application of this scaffold in the development of FLT3 inhibitors for acute myeloid leukemia (AML) therapy. The study revealed that strategic modifications of the pyrazolo[3,4-b]pyridine core led to compounds with enhanced selectivity for FLT3 over other kinases, reducing potential off-target effects. The lead compound derived from 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine showed promising in vivo efficacy in AML xenograft models.

Beyond its applications in kinase inhibitor development, this compound has also been investigated as a building block for fluorescent probes. A 2024 study in Chemical Communications described its use in creating environment-sensitive fluorophores for monitoring protein-protein interactions in live cells. The unique electronic properties of the pyrazolo[3,4-b]pyridine core, combined with the halogen substituents, allowed for the development of probes with tunable emission wavelengths and high quantum yields.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine. A 2023 paper in Organic Process Research & Development outlined a scalable, cost-effective synthesis route with improved yields and reduced environmental impact compared to traditional methods. This development is particularly significant for facilitating larger-scale production of this valuable intermediate.

In conclusion, 4-bromo-5-fluoro-3,6-dimethyl-1H-Pyrazolo[3,4-b]pyridine (CAS: 2765271-76-7) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Its unique structural features enable the creation of potent and selective therapeutic agents, while recent synthetic improvements have enhanced its accessibility for research and development purposes. Continued investigation of this compound and its derivatives is expected to yield further breakthroughs in targeted therapies and chemical probe development.